BENGHE Foundational & Exploratory

Check Availability & Pricing
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Compound of Interest

Compound Name: EMD-503982

Cat. No.: B15578787

EMD-503982 is a small molecule that was under development by Merck Sharp & Dohme Corp.
as a potential inhibitor of Factor Xa and Factor Vlla. The compound, with the CAS number
768370-75-8 and molecular formula C22H23CIN4O5, was investigated for its potential
therapeutic applications in cardiovascular diseases, specifically for the prevention and
treatment of arterial and venous thrombosis.[1] Despite initial interest, the development of
EMD-503982 has been discontinued.

Discovery and Development

Details regarding the specific discovery and development history of EMD-503982 are not
extensively available in publicly accessible scientific literature or patent databases. The
compound was part of a research program aimed at identifying orally available, direct inhibitors
of Factor Xa, a critical enzyme in the blood coagulation cascade. The development of EMD-
503982 did not proceed to advanced clinical trial phases and has since been halted for
undisclosed reasons.

Mechanism of Action

EMD-503982 was designed to directly bind to the active site of Factor Xa, thereby inhibiting its
enzymatic activity. Factor Xa plays a pivotal role in the coagulation cascade by converting
prothrombin to thrombin. By blocking this step, EMD-503982 was intended to reduce thrombin
generation and subsequently prevent the formation of fibrin clots. The inhibition of Factor Vlla
was also noted as a potential secondary mechanism.

Below is a simplified representation of the coagulation cascade and the target of EMD-503982.
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Simplified Coagulation Cascade and Target of EMD-503982.

Synthesis and Experimental Protocols

Detailed chemical synthesis routes and specific experimental protocols for EMD-503982 are
not available in the public domain. Pharmaceutical companies typically disclose such
information in patents or peer-reviewed publications, but for EMD-503982, this information has
not been located.

Quantitative Data

Comprehensive quantitative data, such as IC50 or Ki values for Factor Xa and Factor Vlla
inhibition, as well as pharmacokinetic and pharmacodynamic data from preclinical or clinical
studies, are not publicly available. This lack of data prevents a detailed assessment of the
compound's potency, selectivity, and clinical potential.

Conclusion

EMD-503982 represents one of many compounds investigated in the competitive field of
anticoagulant drug discovery. While it showed initial promise as a Factor Xa inhibitor, its
development was ultimately discontinued. The limited availability of public information on its
discovery, synthesis, and biological activity restricts a more in-depth technical analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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